Cas no 63870-51-9 (2,7-Naphthalenedisulfonicacid, 4-(acetylamino)-5-(acetyloxy)-, sodium salt (1:2))

• Product Name: 2,7-Naphthalenedisulfonicacid, 4-(acetylamino)-5-(acetyloxy)-, sodium salt (1:2)
• CAS No: 63870-51-9
• MF: C₁₄H₁₃NO₉S₂
• MW: 403.384321928024
• CID: 523863
• Update Time: 2026-04-29

2,7-Naphthalenedisulfonicacid, 4-(acetylamino)-5-(acetyloxy)-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4-(acetylamino)-5-(acetyloxy)-, sodium salt (1:2)
• 2,7-naphthalenedisulfonic acid, 4-(acetylamino)-5-(acetyloxy)-

Computed Properties

• Exact Mass: 403.00319
• Monoisotopic Mass: 403.003172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 181

Experimental Properties

• Density: 1.682
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.665
• PSA: 164.14